N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

• IUPAC Name: 2,4-dimethyl-N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H24N4O3S/c1-11(2)17(24)23-15-7-5-14(6-8-15)18(25)20-9-10-21-19(26)16-12(3)22-13(4)27-16/h5-8,11H,9-10H2,1-4H3,(H,20,25)(H,21,26)(H,23,24)
• InChI Key: RDNXUAKBBWVHDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C(C)C
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

This compound belongs to the class of organic compounds known as 2,4-disubstituted thiazoles. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

Researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities. The synthesis of similar compounds involves the reaction of acetylamide with phosphorus pentasulfide, followed by condensation with chloroacetone.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR and 13C-NMR spectra provide information about the hydrogen and carbon atoms in the molecule. The IR spectrum provides information about the functional groups present in the molecule.

Chemical Reactions Analysis

Thiazoles are known for their diverse biological activities. The substituents on a particular position of the thiazole ring greatly affect the biological outcomes. For instance, antimicrobial screening results indicated that a compound possessing a 3,4-dimethoxyphenyl moiety at the fourth position of the thiazole ring has potent inhibitory activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, the boiling point, basicity, water solubility, and resistance to reactivity with electrophiles can be determined.

Mechanism of Action

The mechanism of action of thiazole derivatives is complex and depends on the specific biological activity. For instance, in the case of antimicrobial activity, it has been suggested that the molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Future Directions

Thiazoles have shown promise in various areas of medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives with different substituents to evaluate their biological activities and potential as therapeutic agents.